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Compound of Interest

Compound Name: BZATP triethylammonium salt

Cat. No.: B15614218

For Researchers, Scientists, and Drug Development Professionals

Introduction

2'(3")-0-(4-Benzoylbenzoyl)adenosine-5'-triphosphate (BzATP) triethylammonium salt is a
potent agonist of the P2X7 receptor, a ligand-gated ion channel activated by extracellular ATP.
Due to its higher potency compared to ATP, BzATP is a valuable tool for studying P2X7
receptor signaling pathways, which are implicated in inflammation, immune responses, pain,
and neurodegenerative diseases.[1] These application notes provide a detailed protocol for the
preparation of BzATP triethylammonium salt stock solutions for in vitro research applications.

Chemical and Physical Properties

A summary of the key quantitative data for BzATP triethylammonium salt is provided in the
table below for easy reference.
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Property Value References
Molecular Weight ~1018.97 g/mol

Empirical Formula C24H24N5015P3 - 3CeH1sN

Appearance White solid

Solubility (Water) Up to 100 mM [2]

Solubility (DMSO) Up to 50 mg/mL [31[4]
Storage (Solid) -20°C [4]

Storage (Stock Solution) -20°C or -80°C [21[31[5]

Experimental Protocols
Preparation of a 10 mM BzATP Stock Solution in
Nuclease-Free Water

This protocol describes the preparation of a 10 mM stock solution of BzZATP
triethylammonium salt in nuclease-free water. This is a common solvent and concentration
for many cell-based assays.

Materials:

BzATP triethylammonium salt (solid)

Nuclease-free water

Microcentrifuge tubes

Pipettes and sterile filter tips

Vortex mixer

Analytical balance

Procedure:
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o Equilibration: Allow the vial of solid BzATP triethylammonium salt to equilibrate to room
temperature before opening to prevent condensation.

» Weighing: Accurately weigh out the desired amount of BzATP triethylammonium salt using
an analytical balance. For example, to prepare 1 mL of a 10 mM solution, you would need
approximately 1.019 mg of BzATP (assuming a molecular weight of 1018.97 g/mol ).

» Dissolution: Add the weighed BzATP to a sterile microcentrifuge tube. Add the appropriate
volume of nuclease-free water to achieve the final concentration of 10 mM.

e Mixing: Vortex the solution until the BzATP is completely dissolved. Ensure there are no
visible particulates.

 Sterilization (Optional): If required for your specific application, the stock solution can be
sterile-filtered through a 0.22 pum syringe filter.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This helps to avoid repeated freeze-thaw cycles which can degrade
the compound.[3] Store the aliquots at -20°C or -80°C. Stock solutions are generally stable
for at least one month at -20°C and up to three months according to some sources.[2][5]

Mandatory Visualizations
Experimental Workflow for BzATP Stock Solution
Preparation
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Experimental Workflow for BzZATP Stock Solution Preparation
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Caption: Workflow for preparing a BzATP stock solution.
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Caption: Activation of P2X7 receptor by BzATP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for BzZATP
Triethylammonium Salt Stock Solution Preparation]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15614218#how-to-prepare-bzatp-
triethylammonium-salt-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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